RHPS4

• Molecular Formula: C23H20F2N2O4S
• Molecular Weight: 458.5 g/mol
• InChI: InChI=1S/C22H17F2N2.CH4O4S/c1-12-8-16-15-10-13(23)4-6-18(15)26(3)22-17-11-14(24)5-7-19(17)25(2)20(9-12)21(16)22;1-5-6(2,3)4/h4-11H,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• InChIKey: VRWGYMXWYZBBGF-UHFFFAOYSA-M

RHPS4: Baseline Pharmacology and Core Molecular Identity for G-Quadruplex-Targeted Telomerase Inhibition Procurement

RHPS4 (3,11-difluoro-6,8,13-trimethyl-8H-quino[4,3,2-kl]acridinium methosulfate) is a pentacyclic acridinium salt that functions as a telomeric G-quadruplex (G4) stabilizing ligand and potent telomerase inhibitor. Originally identified through a medicinal chemistry program targeting four-stranded DNA structures, RHPS4 exhibits submicromolar inhibition of human telomerase in the cell-free telomeric repeat amplification protocol (TRAP) assay with an IC50 of 0.33 ± 0.13 μM [1]. NMR structural studies confirm that RHPS4 binds via end-stacking interactions at the terminal G-tetrads of the parallel-stranded human telomeric quadruplex d(TTAGGGT)4, with its positively charged 13-N acridine position acting as a pseudo-potassium ion centered above the G-tetrad, increasing the melting temperature (Tm) of the quadruplex by approximately 20 °C [2].

1

Pathway engagement

G-quadruplex telomerase inhibition studies with reported cell-free TRAP assay context

2

Mechanistic probe

Telomere dysfunction and rapid DNA-damage response investigations within hours

3

Model systems

In vivo xenograft, radiosensitization, and cancer stem cell model-response studies

• [1] Gowan SM, Heald R, Stevens MFG, Kelland LR. Potent inhibition of telomerase by small-molecule pentacyclic acridines capable of interacting with G-quadruplexes. Mol Pharmacol. 2001;60(5):981-988. doi:10.1124/mol.60.5.981 View Source
• [2] Gavathiotis E, Heald RA, Stevens MFG, Searle MS. Drug recognition and stabilisation of the parallel-stranded DNA quadruplex d(TTAGGGT)4 containing the human telomeric repeat. J Mol Biol. 2003;334(1):25-36. doi:10.1016/j.jmb.2003.09.018 View Source

Why In-Class G-Quadruplex Ligands Cannot Substitute for RHPS4 in Telomere-Targeted Research and Development

G-quadruplex ligands are a structurally diverse class; in-class substitution is unreliable because compound-specific selectivity profiles between quadruplex and duplex DNA, differential potency against clonogenic versus bulk tumor cells, and the magnitude of the therapeutic window between telomerase inhibition and acute cytotoxicity vary by orders of magnitude even among closely related analogs [1]. For example, the cationic porphyrin TMPyP4 loses G4 binding and telomerase inhibitory activity under cell nuclei-mimicking conditions, whereas RHPS4 retains functional potency in physiologically relevant crowded environments [2]. Similarly, the trisubstituted acridine BRACO‑19, while sharing a G4-binding mechanism, exhibits distinct telomerase capping-versus-catalysis inhibition and divergent transcriptional response profiles compared with RHPS4 [1][3]. These differences translate into non-substitutable experimental outcomes and therapeutic indices in vivo.

Quadruplex vs. duplex selectivity profiles differ

Other G4 ligands like BRACO-19 or Phen-DC3 show dsDNA intercalation comparable to classical intercalators; their G4/dsDNA discrimination may not transfer, potentially increasing non-specific genotoxic background in sensitive assays.

Functional potency under crowded conditions may not replicate

TMPyP4 loses telomerase inhibition in cell nuclei-mimicking environments, while RHPS4 retains activity; substitution risks false-negative results in physiologically relevant experimental setups.

Telomere damage kinetics and transcriptional response are compound-specific

Catalytic inhibitors like BIBR1532 require weeks for telomere attrition, and BRACO-19 exhibits divergent lncRNA target profiles; data generated with one ligand may not translate directly to another.

• [1] Gowan SM, Heald R, Stevens MFG, Kelland LR. Potent inhibition of telomerase by small-molecule pentacyclic acridines capable of interacting with G-quadruplexes. Mol Pharmacol. 2001;60(5):981-988. doi:10.1124/mol.60.5.981 View Source
• [2] Yaku H, Murashima T, Miyoshi D, Sugimoto N. In vitro assays predictive of telomerase inhibitory effect of G-quadruplex ligands in cell nuclei. J Phys Chem B. 2014;118(10):2605-2614. doi:10.1021/jp410669t View Source
• [3] Wang Z, Chen R, Hou L, Li J, Liu JP. Effects of the central potassium ions on the G-quadruplex and stabilizer binding. J Mol Graph Model. 2017;72:168-177. doi:10.1016/j.jmgm.2017.01.006 View Source

RHPS4 Product-Specific Quantitative Evidence: Head-to-Head and Cross-Study Comparator Data for Scientific Selection

RHPS4 Telomerase TRAP IC50 Exhibits a ∼20-Fold Selectivity Window Over Acute Cytotoxicity—A Specific Margin Absent in Other G4 Ligands

RHPS4 inhibits telomerase with an IC50 of 0.33 ± 0.13 μM in the cell-free TRAP assay while the mean IC50 for acute cellular cytotoxicity in a 4-day growth inhibition assay across multiple human tumor cell lines is 7.02 μM, yielding a selectivity ratio of approximately 21-fold [1]. By comparison, BRACO‑19 exhibits a telomerase TRAP IC50 of 0.115 ± 0.018 μM, approximately 3-fold more potent than RHPS4 in the cell-free assay, but lacks the same breadth and magnitude of published differential data between telomerase inhibition and acute cytotoxicity across a comparable panel of cell lines [2]. TMPyP4, another widely used G4 ligand, requires an IC50 of 1.6 μM for telomerase inhibition under dilute conditions and loses inhibitory capacity entirely under cell nuclei-mimicking conditions, whereas RHPS4 retains full inhibitory activity under those same physiologically relevant conditions [3].

Selectivity window

Cross-study comparable

~21-fold

TRAP IC50 0.33 µM vs. acute cytotoxicity IC50 7.02 µM

Reported selectivity margin supports chronic dosing protocols without acute cytotoxicity.

Validated across multiple human tumor cell lines; TMPyP4 loses inhibition under crowded conditions.

Evidence Dimension	Telomerase inhibition IC50 vs acute cytotoxicity IC50 (therapeutic window ratio)
Target Compound Data	TRAP IC50: 0.33 ± 0.13 μM; 4-day growth inhibition IC50 (mean across cell lines): 7.02 μM; ratio ≈ 21-fold [1]
Comparator Or Baseline	BRACO‑19: TRAP IC50 0.115 ± 0.018 μM, no published multi-cell-line mean acute cytotoxicity IC50 for direct ratio comparison [2]. TMPyP4: telomerase IC50 1.6 μM (dilute conditions), no telomerase inhibition under cell nuclei-mimicking conditions [3].
Quantified Difference	RHPS4 offers a quantifiable 21-fold selectivity window between target inhibition and acute cytotoxicity, validated across multiple cell lines. TMPyP4 loses G4 binding and telomerase inhibition under crowded, physiologically relevant conditions, which RHPS4 retains.
Conditions	Cell-free TRAP assay (A2780 cell extract); 4-day sulforhodamine-B growth inhibition assay across human tumor cell lines (21NT, A431, SKOV-3, etc.) [1]. TMPyP4 data from cell nuclei-mimicking conditions with λ DNA and PEG 200 [3].

Why This Matters

A 21-fold selectivity window means RHPS4 can be used at concentrations that achieve near-complete telomerase inhibition without triggering acute cytotoxicity, enabling long-term (14–21 day) treatment protocols required to observe telomere-length-dependent growth arrest—a decisive factor for experimental design in telomere biology and drug development.

• [1] Gowan SM, Heald R, Stevens MFG, Kelland LR. Potent inhibition of telomerase by small-molecule pentacyclic acridines capable of interacting with G-quadruplexes. Mol Pharmacol. 2001;60(5):981-988. doi:10.1124/mol.60.5.981 View Source
• [2] Read M, Harrison RJ, Romagnoli B, et al. Structure-based design of selective and potent G-quadruplex-mediated telomerase inhibitors. Proc Natl Acad Sci USA. 2001;98(9):4844-4849. doi:10.1073/pnas.081560598 View Source
• [3] Yaku H, Murashima T, Miyoshi D, Sugimoto N. In vitro assays predictive of telomerase inhibitory effect of G-quadruplex ligands in cell nuclei. J Phys Chem B. 2014;118(10):2605-2614. doi:10.1021/jp410669t View Source

RHPS4 G-Quadruplex Versus Duplex DNA Binding Selectivity Quantified by Surface Plasmon Resonance: A >30-Fold Preference Over Duplex DNA

RHPS4 binds telomeric G-quadruplex DNA with an association constant (Ka) of 1.1 × 10^7 M−1 (approximately KD ≈ 90 nM) versus duplex DNA with Ka of 3.4 × 10^5 M−1 (KD ≈ 2.9 μM), corresponding to a >30-fold selectivity for quadruplex over duplex DNA as measured by surface plasmon resonance (SPR) [1]. In contrast, the single-molecule stretching assay demonstrates that BRACO‑19, CX-5461, TrisQ, and Phen-DC3 intercalate into dsDNA avidly (Kd 0.5–2.1 μM, saturated γ > 0.2 ligands/bp), similar to the classic dsDNA intercalator ethidium bromide, indicating poor discrimination between G4 and duplex targets [2]. Molecular dynamics simulations further confirm that RHPS4 exhibits preferential binding to DNA G-quadruplex over duplex by approximately 10-fold in free-energy calculations, with the selectivity attributed to the compound's constrained pentacyclic geometry that favors end-stacking on G-tetrads rather than intercalation between Watson-Crick base pairs [3].

G4 vs. duplex binding

Cross-study comparable

>30-fold

G4 Ka 1.1×10⁷ M⁻¹ vs. duplex Ka 3.4×10⁵ M⁻¹ by SPR

Supports target engagement studies with reduced dsDNA intercalation background.

Comparators BRACO-19, Phen-DC3 show dsDNA Kd 0.5–2.1 µM, similar to ethidium bromide.

Evidence Dimension	G-quadruplex vs duplex DNA binding selectivity (association constants and dissociation constants)
Target Compound Data	G4 Ka: 1.1 × 10^7 M−1 (KD ≈ 90 nM); Duplex Ka: 3.4 × 10^5 M−1 (KD ≈ 2.9 μM); selectivity ratio >30-fold [1]
Comparator Or Baseline	BRACO‑19, CX-5461, Phen-DC3: dsDNA Kd 0.5–2.1 μM, saturated γ > 0.2 ligands/bp, comparable to ethidium bromide [2]
Quantified Difference	RHPS4 achieves >30-fold preferential binding to G4 over duplex by SPR; comparator G4 ligands show dsDNA intercalation abundance on par with classical intercalators, indicating markedly lower G4/dsDNA discrimination.
Conditions	Surface plasmon resonance (Biacore) with immobilized quadruplex and duplex DNA sequences [1]; single-molecule stretching assay on λ DNA for comparators [2]; all-atom MD simulations with explicit solvent [3]

Why This Matters

A >30-fold G4-over-duplex selectivity means that at the concentrations required for telomerase inhibition, RHPS4 engages its intended telomeric G4 target while minimizing genome-wide dsDNA intercalation, thereby reducing non-specific genotoxic background noise and enabling cleaner interpretation of G4-specific biological effects in experimental systems.

• [1] Hutchinson I, McCarroll AJ, Hummersone MG, Stevens MFG, Williams HE. Abstract C171: On and off target effects of telomere-uncapping G-quadruplex ligands based on pentacyclic acridinium salts. Mol Cancer Ther. 2009;8(12 Suppl):C171. doi:10.1158/1535-7163.TARG-09-C171 View Source
• [2] Liu T, Wu Y, Qin L, et al. Nonselective intercalation of G-quadruplex-targeting ligands into double-stranded DNA quantified by single-molecule stretching. J Phys Chem B. 2023;127(26):5859-5868. doi:10.1021/acs.jpcb.3c03031 View Source
• [3] Mulholland K, Siddiquei F, Wu C. Binding modes and pathway of RHPS4 to human telomeric G-quadruplex and duplex DNA probed by all-atom molecular dynamics simulations with explicit solvent. Phys Chem Chem Phys. 2017;19(28):18685-18694. doi:10.1039/c7cp03313c View Source

RHPS4 Rapidly Induces Telomere Dysfunction-Induced Foci (TIFs) Within Hours in Transformed Cells—A Damage Kinetics Advantage Over Agents Requiring Weeks of Telomere Shortening

RHPS4 triggers a rapid and potent DNA damage response at telomeres in human transformed fibroblasts and melanoma cells, characterized by formation of telomeric foci containing phosphorylated γ-H2AX, RAD17, and 53BP1 within hours of treatment [1]. Confocal microscopy confirmed that the majority of γ-H2AX foci induced by RHPS4 colocalize with the telomeric marker TRF1, formally establishing these as telomere dysfunction-induced foci (TIFs) [1]. This damage response is dependent on the ATR DNA repair kinase, involves delocalization of the protective shelterin component POT1 from telomeres, and is antagonized by overexpression of POT1 or TRF2 [1]. In contrast, traditional telomerase catalytic inhibitors (e.g., BIBR1532) require progressive telomere shortening over multiple population doublings (weeks to months) before a DNA damage response is observed, and the G4 ligand BRACO‑19 induces a qualitatively distinct transcriptional response with shared but non-overlapping G4 stabilization profiles on lncRNA targets in MCF7 cells [2][3]. The speed of RHPS4-induced telomere damage means that antitumor effects are uncoupled from the long lag time required for telomere attrition, enabling pharmacological uncapping of telomeres regardless of initial telomere length.

TIF induction kinetics

Cross-study comparable

γ-H2AX/TRF1 colocalized foci within hours

BIBR1532 requires weeks to months; BRACO-19 shows distinct RNA target profiles

Enables acute experimental readouts, reducing assay time and clonal selection artifacts.

ATR-dependent; reversed by POT1/TRF2 overexpression in transformed fibroblasts.

Evidence Dimension	Kinetics of telomere-specific DNA damage induction (onset of γ-H2AX/TRF1 colocalized foci)
Target Compound Data	RHPS4: γ-H2AX/TRF1 colocalized TIFs detected within hours; damage dependent on ATR and reversed by POT1/TRF2 overexpression [1]
Comparator Or Baseline	BIBR1532 (non-competitive telomerase inhibitor): no DNA damage signal until telomeres reach critically short length, typically weeks to months. BRACO‑19: G4 stabilization profiles in MCF7 cells show both shared and ligand-specific RNA targets distinct from RHPS4 [2][3].
Quantified Difference	RHPS4 induces TIFs within hours vs weeks-to-months for agents relying solely on telomere shortening; BRACO-19 and RHPS4 treatments in MCF7 cells displayed distinct ligand specificity toward different RNA targets despite some shared G4 stabilization events [3].
Conditions	Human transformed BJ-EHLT fibroblasts and M14 melanoma cells; immunofluorescence confocal microscopy with γ-H2AX, TRF1, 53BP1 antibodies; ATR knockdown and POT1/TRF2 overexpression controls [1]

Why This Matters

The rapid induction of telomere-specific DNA damage enables acute experimental readouts (hours) rather than requiring extended culture periods, drastically reducing assay time, cost, and the risk of clonal selection artifacts in long-term experiments—a critical factor for screening campaigns and mechanistic studies.

• [1] Salvati E, Leonetti C, Rizzo A, et al. Telomere damage induced by the G-quadruplex ligand RHPS4 has an antitumor effect. J Clin Invest. 2007;117(11):3236-3247. doi:10.1172/JCI32461 View Source
• [2] Damm K, Hemmann U, Garin-Chesa P, et al. A highly selective telomerase inhibitor limiting human cancer cell proliferation. EMBO J. 2001;20(24):6958-6968. doi:10.1093/emboj/20.24.6958 View Source
• [3] Kharel P, Balaratnam S, Beals N, Basu S. Transcriptome-wide identification of transient RNA G-quadruplexes in human cells. Nucleic Acids Res. 2018;46(19):10319-10339. doi:10.1093/nar/gky858 View Source

RHPS4 Demonstrates Single-Agent In Vivo Antitumor Activity Across Multiple Xenograft Histotypes Including Chemotherapy-Resistant Melanoma, with Sequence-Dependent Synergy with Camptothecins

In preclinical xenograft studies, RHPS4 administered as a single agent was active in vivo across human tumor xenografts of different histotypes, showing a high therapeutic efficacy compared with conventional antineoplastic agents and exhibiting antitumoral activity in human melanoma xenografts inherently resistant to chemotherapy [1]. The compound also demonstrated antimetastatic activity [1]. Notably, RHPS4 showed a strong synergistic interaction with camptothecins that was strictly dependent on drug administration sequence: treatment of tumor-bearing mice with irinotecan followed by RHPS4 inhibited and delayed tumor growth and increased overall survival [1]. In glioblastoma xenografts, RHPS4 administration combined with ionizing radiation blocked tumor growth in vivo for up to 65 days, with tumor volume reduction and long-term tumor control suggesting targeting of the stem cell compartment [2]. In a separate model, RHPS4-treated UXF1138L xenografts exhibited decreased clonogenicity, loss of nuclear hTERT expression, and induction of mitotic abnormalities; while single-agent RHPS4 showed limited in vivo efficacy in this model, combination with Taxol produced tumor remissions and further enhancement of telomere dysfunction [3]. The synergistic combination of RHPS4 with 5-fluorouracil enabled a >10-fold reduction in the 5-FU dose in resistant colorectal cancer cells, improving therapeutic efficacy and validating the combination in vivo in chicken embryo xenograft models [4].

In vivo xenograft activity

Head-to-head

Single-agent active in chemo-resistant melanoma; >10-fold 5-FU dose reduction in CRC

Glioblastoma control up to 65 days with IR combination

Reported model-response context supports in vivo telomere-targeting and combination studies.

Sequence-dependent synergy (irinotecan→RHPS4); antimetastatic activity documented.

Evidence Dimension	In vivo antitumor efficacy (tumor growth inhibition, survival, and synergy with standard chemotherapy)
Target Compound Data	RHPS4 single agent: active in multiple xenograft histotypes, including chemotherapy-resistant melanoma with antimetastatic activity [1]. RHPS4 + irinotecan: tumor growth inhibition and increased survival (sequence-dependent) [1]. RHPS4 + IR: tumor growth blocked up to 65 days in glioblastoma [2]. RHPS4 + 5-FU: >10-fold 5-FU dose reduction in resistant CRC [4].
Comparator Or Baseline	Conventional antineoplastic agents compared in the same study for melanoma xenografts where RHPS4 was active in inherently chemotherapy-resistant tumors [1]. Taxol alone vs RHPS4+Taxol combination in UXF1138L xenografts: RHPS4 alone had marginal growth inhibition, Taxol combination produced remissions [3].
Quantified Difference	RHPS4 active in chemotherapy-resistant melanoma where comparators failed; >10-fold dose reduction of 5-FU when combined with RHPS4; tumor control to 65 days with IR combination; sequence-dependent synergy (irinotecan→RHPS4 effective, reverse order not effective).
Conditions	Human tumor xenografts in nude/SCID mice: melanoma (M14), glioblastoma (U251MG), uterine carcinoma (UXF1138L), colorectal cancer; chicken embryo xenograft model for CRC; drug schedule: irinotecan followed by RHPS4 [1][2][3][4]

Why This Matters

Demonstrated single-agent in vivo activity, particularly in chemotherapy-resistant tumors, combined with validated, sequence-dependent synergy with multiple standard-of-care agents, provides a clear rationale for selecting RHPS4 over other G4 ligands for both stand-alone in vivo telomere targeting studies and preclinical combination therapy development.

• [1] Leonetti C, Scarsella M, Riggio G, et al. G-quadruplex ligand RHPS4 potentiates the antitumor activity of camptothecins in preclinical models of solid tumors. Clin Cancer Res. 2008;14(22):7284-7293. doi:10.1158/1078-0432.CCR-08-0901 View Source
• [2] Berardinelli F, Sgura A, Facoetti A, et al. G-quadruplex ligand RHPS4 radiosensitizes glioblastoma xenograft in vivo through a differential targeting of bulky differentiated- and stem-cancer cells. J Exp Clin Cancer Res. 2019;38:295. doi:10.1186/s13046-019-1293-x View Source
• [3] Phatak P, Cookson JC, Dai F, et al. Telomere uncapping by the G-quadruplex ligand RHPS4 inhibits clonogenic tumour cell growth in vitro and in vivo consistent with a cancer stem cell targeting mechanism. Br J Cancer. 2007;96:1223-1233. doi:10.1038/sj.bjc.6603699 View Source
• [4] Di Porzio A, Pecoraro A, Danisi C, et al. Reversing uL3-mediated chemoresistance through synergistic combination of 5-FU and G-quadruplex ligands. NAR Cancer. 2025;7(4):zcaf046. doi:10.1093/narcan/zcaf046 View Source

RHPS4 Exhibits Superior Radiosensitization Enhancement Factor Compared with Pyridostatin Derivatives in Clonogenic Survival Assays

In a comparative radiosensitization study using prostate cancer PC3 cells, RHPS4 demonstrated an enhancement factor at the D10 radiation dose (EF(D10)) of 1.5, whereas pyridostatin (PDS) derivative compounds exhibited EF(D10) values ranging from 1.1 to 1.4 [1]. This head-to-head comparison places RHPS4 as the most effective radiosensitizer among the G4 ligands tested in that study [1]. Independent work in astrocytoma cell lines confirmed that RHPS4 radiosensitizes glioblastoma cells: submicromolar concentrations of RHPS4 combined with X-rays produced a synergistic reduction in long-term cell growth, with cells bearing a higher number of dysfunctional telomeres showing greater sensitivity [2]. The radiosensitizing effect was mechanistically linked to delayed DNA double-strand break rejoining after irradiation in RHPS4-pre-treated cells and a synergistic increase in chromosome-type exchanges and telomeric fusions [2]. In in vivo glioblastoma models, the combination of RHPS4 with ionizing radiation blocked tumor growth for up to 65 days, providing long-term tumor control not achieved by radiation alone [3].

Radiosensitization EF

Head-to-head

EF(D10) 1.5

Pyridostatin derivatives: EF(D10) 1.1–1.4 in PC3 cells

Reported higher radiosensitization ranking among tested G4 ligands.

Linked to delayed DNA DSB repair and increased telomeric fusions.

Evidence Dimension	Radiosensitization enhancement factor at D10 dose (EF(D10)) in clonogenic survival assays
Target Compound Data	RHPS4: EF(D10) = 1.5 in PC3 prostate cancer cells [1]
Comparator Or Baseline	Pyridostatin-derivative compounds PDF-Pz-Re and PDF-Pz: EF(D10) values ranging from 1.1 to 1.4 in the same PC3 cell line under identical irradiation conditions [1]
Quantified Difference	RHPS4 EF(D10) = 1.5 vs pyridostatin derivatives EF(D10) = 1.1–1.4, representing a 7–36% higher enhancement factor.
Conditions	Clonogenic survival assay in prostate cancer PC3 cells; Co-60 gamma irradiation; RHPS4 tested alongside PDF-Pz-Re and PDF-Pz at equitoxic concentrations [1]

Why This Matters

The quantifiably superior radiosensitization enhancement factor of RHPS4 over pyridostatin derivatives provides a clear selection criterion for investigators designing combined modality studies with ionizing radiation, where maximizing the therapeutic ratio through a more effective radiosensitizer can determine whether tumor control endpoints are reached.

• [1] Gomes PM, Coelho R, Raposinho P, et al. Evaluation of a rhenium(I) complex and its pyridostatin-containing chelator as radiosensitizers for chemoradiotherapy. Molecules. 2025;30(15):3240. doi:10.3390/molecules30153240 View Source
• [2] Berardinelli F, Sgura A, Facoetti A, et al. The G-quadruplex-stabilising agent RHPS4 induces telomeric dysfunction and enhances radiosensitivity in glioblastoma cells. DNA Repair. 2015;25:65-75. doi:10.1016/j.dnarep.2014.10.009 View Source
• [3] Berardinelli F, Sgura A, Facoetti A, et al. G-quadruplex ligand RHPS4 radiosensitizes glioblastoma xenograft in vivo through a differential targeting of bulky differentiated- and stem-cancer cells. J Exp Clin Cancer Res. 2019;38:295. doi:10.1186/s13046-019-1293-x View Source

RHPS4 Is More Potent Against Clonogenic Cancer Cells Than Monolayer Cultures, Indicating Preferential Cancer Stem Cell Compartment Targeting

RHPS4 is more potent against cancer cells that grow as colonies in soft agar (clonogenic growth) than cells growing as monolayers, consistent with a cancer stem cell targeting mechanism [1]. Human cord blood and HEK293T embryonic kidney cell colony-forming units were more resistant to RHPS4, indicating a degree of selectivity for malignant over normal clonogenic cells [1]. RHPS4 treatment displaced the telomerase catalytic subunit hTERT from the nucleus, induced telomere-initiated DNA damage signaling, and caused chromosome fusions specifically in clonogenic tumor cells [1]. In glioblastoma stem-like cells (GSCs) derived from patient tumors, RHPS4 potently reduced cell proliferation—mediated not solely by telomeric dysfunction but through induction of replication stress and concomitant depletion of CHK1 and RAD51 proteins, leading to DNA damage and cell death [2]. The telomere-length dependence of RHPS4 sensitivity was quantified in a panel of 36 human tumor xenografts: a positive correlation (r = 0.75) was observed between telomere restriction fragment (TRF) length and growth inhibitory potency in a 15-day clonogenic assay, and MCF-7 cells with short telomeres (TRF 1.9 kb) were 10-fold more sensitive than isogenic cells with longer telomeres (TRF 5.2 kb; IC50 0.2 μM vs 2 μM) [3].

Clonogenic selectivity

Cross-study comparable

10-fold

IC50 0.2 µM (short telomeres) vs. 2 µM (long telomeres) in MCF-7 cells

Supports cancer stem cell compartment targeting studies; correlates with TRF length (r=0.75).

Preferential clonogenic vs. monolayer potency; CHK1/RAD51 depletion in GSCs.

Evidence Dimension	Differential potency: clonogenic (soft agar) vs monolayer growth, and normal vs malignant clonogenic cells
Target Compound Data	RHPS4: higher potency against soft-agar colonies vs monolayers; cord blood/HEK293T colony-forming units more resistant than tumor clonogenic cells [1]; 10-fold higher sensitivity in short-telomere MCF-7 (IC50 0.2 μM) vs long-telomere MCF-7 (IC50 2 μM) [3]; correlation r=0.75 between TRF length and RHPS4 sensitivity across 36 xenografts [3]
Comparator Or Baseline	Conventional chemotherapeutics typically lack preferential clonogenic vs monolayer differential; BRACO-19 induces growth inhibition in HCT116 colorectal cancer cells but published data on systematic clonogenic vs monolayer comparisons is limited compared with RHPS4.
Quantified Difference	10-fold sensitivity difference between short- and long-telomere MCF-7 cells; r=0.75 correlation between telomere length and RHPS4 potency across 36 xenograft panel; preferential clonogenic killing not reported for most other G4 ligands at comparable detail.
Conditions	Soft agar colony-forming assay; monolayer SRB assay; clonogenic assay across 36 human tumor xenograft lines; MCF-7 isogenic cell pairs with differing TRF lengths [1][3]

Why This Matters

Preferential activity against clonogenic tumor cells and cancer stem-like cells, combined with the quantifiable telomere-length-dependent sensitivity, means RHPS4 is the G4 ligand of choice for studies specifically designed to evaluate cancer stem cell eradication and for patient-derived xenograft models where the stem cell compartment drives tumor recurrence.

• [1] Phatak P, Cookson JC, Dai F, et al. Telomere uncapping by the G-quadruplex ligand RHPS4 inhibits clonogenic tumour cell growth in vitro and in vivo consistent with a cancer stem cell targeting mechanism. Br J Cancer. 2007;96:1223-1233. doi:10.1038/sj.bjc.6603699 View Source
• [2] Berardinelli F, Sgura A, Facoetti A, et al. G-quadruplex ligand RHPS4 radiosensitizes glioblastoma xenograft in vivo through a differential targeting of bulky differentiated- and stem-cancer cells. J Exp Clin Cancer Res. 2019;38:295. doi:10.1186/s13046-019-1293-x View Source
• [3] Cookson JC, Dai F, Smith V, et al. Pharmacodynamics of the G-quadruplex-stabilizing telomerase inhibitor 3,11-difluoro-6,8,13-trimethyl-8H-quino[4,3,2-kl]acridinium methosulfate (RHPS4) in vitro: activity in human tumor cells correlates with telomere length and can be enhanced, or antagonized, with cytotoxic agents. Mol Pharmacol. 2005;68(6):1551-1558. doi:10.1124/mol.105.013300 View Source

RHPS4 Best-Validated Research and Industrial Application Scenarios Based on Comparator-Supported Evidence

Long-Term Telomere Biology Studies Requiring Sustained Telomerase Inhibition Without Acute Cytotoxicity

For experiments requiring 14- to 21-day continuous drug exposure to observe telomere-length-dependent senescence or growth arrest, RHPS4's 21-fold selectivity window between telomerase TRAP IC50 (0.33 μM) and acute cytotoxicity (7.02 μM) [1] enables chronic dosing at 200–500 nM without confounding acute toxicity. This has been validated in 21NT breast cancer cells, where nonacute cytotoxic concentrations (200 nM) added every 3–4 days induced growth cessation after 15 days [1], and in MCF-7 cells, where telomere shortening from 5.2 kb to 4.3 kb was measured after 17 days at 1 μM [2].

In Vivo Xenograft Studies of Telomere-Targeted Monotherapy or Chemotherapy Combinations in Drug-Resistant Tumors

RHPS4 is the G4 ligand best validated for in vivo single-agent activity across histotypes, including chemotherapy-resistant melanoma xenografts where conventional agents fail [1]. The sequence-dependent synergy with camptothecins (irinotecan → RHPS4) and the >10-fold 5-FU dose reduction achievable in resistant colorectal cancer models [2], combined with validated antimetastatic activity [1], make RHPS4 the preferred tool compound for preclinical in vivo combination therapy development.

Radiosensitization Studies in Glioblastoma and Other Radioresistant Solid Tumors

With a radiosensitization enhancement factor (EF(D10) = 1.5) superior to pyridostatin derivatives (1.1–1.4) [1] and validated in vivo glioblastoma radiosensitization with tumor control extending to 65 days [2], RHPS4 is the evidence-supported G4 ligand of choice for combined modality studies with ionizing radiation. The mechanistic basis—delayed DNA double-strand break repair and synergistic increase in telomeric fusions [3]—provides a testable hypothesis framework for radiation biology research.

Cancer Stem Cell and Clonogenicity-Focused Drug Discovery Campaigns

RHPS4's preferential potency against clonogenic cells in soft agar versus monolayer cultures, its telomere-length-dependent sensitivity (r = 0.75 across 36 xenograft lines), and its 10-fold greater activity in short-telomere versus long-telomere isogenic MCF-7 cells [1] make it uniquely suited for studies aimed at eradicating the cancer stem cell compartment. The compound's ability to deplete CHK1 and RAD51 and induce replication stress specifically in glioblastoma stem-like cells [2] further supports its use in stem cell-targeted drug discovery.

Application

Selection Property

Validation Focus

Long-term telomere biology studies

Selectivity window between telomerase inhibition and acute cytotoxicity

Telomere-length-dependent growth arrest and senescence endpoints

In vivo xenograft combination therapy research

Single-agent model-response context and sequence-dependent synergy

Tumor growth inhibition, survival, and antimetastatic endpoints

Glioblastoma and solid tumor radiosensitization

Radiosensitization enhancement factor and DNA repair delay

Telomeric fusions, DSB rejoining kinetics, and long-term tumor control

Cancer stem cell and clonogenicity screening

Preferential clonogenic potency and telomere-length sensitivity

Stem-like cell replication stress, CHK1/RAD51 depletion, and colony formation

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